![molecular formula C8H4ClNO2S B2465483 6-Chloro[1,3]dioxolo[4,5-f][1,3]benzothiazole CAS No. 155559-77-6](/img/structure/B2465483.png)
6-Chloro[1,3]dioxolo[4,5-f][1,3]benzothiazole
Overview
Description
6-Chloro[1,3]dioxolo[4,5-f][1,3]benzothiazole is a chemical compound with the molecular formula C8H4ClNO2S . It is a derivative of benzothiazole, a type of heterocyclic compound that is widely used in various fields such as pharmaceutical chemistry .
Synthesis Analysis
The synthesis of benzothiazole derivatives, including this compound, often involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO . DMSO plays three vital roles in this process: as a carbon source, solvent, and oxidant . Other methods include the condensation of 2-aminothiophenol with aldehydes in DMF , and a microwave-accelerated condensation of 2-aminothiophenol and aromatic aldehydes in an inexpensive ionic liquid .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a benzothiazole ring, which is a type of heterocyclic compound. The benzothiazole ring is fused with a dioxolo ring, and a chlorine atom is attached to the sixth carbon of the benzothiazole ring .Scientific Research Applications
Synthesis and Evaluation of Diuretic and Uricosuric Activities
- A study by Satō et al. (1992) synthesized a series of substituted 1,3-dioxolo[4,5-f]-1,2-benzisoxazole derivatives and evaluated them for diuretic and uricosuric activities, finding potent diuretic activities in most derivatives.
Novel Reactions and Synthesis
- Kuberkar et al. (2005) explored novel ring contraction reactions in the synthesis of certain benzothiazole derivatives, providing insights into new chemical synthesis methods Kuberkar et al. (2005).
Anti-Mycobacterial Activity
- The synthesis and screening for antitubercular activity of fluorobenzothiazole incorporated imidazolines were investigated by Sathe et al. (2010), highlighting the therapeutic potential of these compounds in treating tuberculosis.
Raman Spectroscopic Studies
- A study by Sun et al. (2008) utilized Raman spectroscopy and density functional theory to investigate the tautomers of a benzothiazole derivative, contributing to the understanding of molecular structures and behaviors.
Pharmacological Evaluation
- Bannimath et al. (2010) synthesized and evaluated the pharmacological properties of certain benzothiazole derivatives, finding moderate analgesic and anti-inflammatory activities in some compounds Bannimath et al. (2010).
Synthesis of Nonlinear Optical Chromophores
- Costa et al. (2006) synthesized a series of nonlinear optical chromophores containing a substituted benzothiazole ring, demonstrating their potential in device applications Costa et al. (2006).
Anticonvulsant and Toxicity Evaluation
- Siddiqui et al. (2009) evaluated the anticonvulsant, hepatotoxic, and neurotoxic properties of new benzothiazole urea compounds, identifying several with significant anticonvulsant activity Siddiqui et al. (2009).
Eukaryotic Topoisomerase II Inhibitors
- Pınar et al. (2004) tested benzothiazole derivatives for eukaryotic DNA topoisomerase II inhibitory activity, finding several compounds with significant inhibitory effects Pınar et al. (2004).
Antinociceptive Activity Evaluation
- Önkol et al. (2012) developed a microwave-assisted synthesis method for benzothiazol-2(3H)-one derivatives and analyzed their antinociceptive activity, identifying compounds with significant activity Önkol et al. (2012).
Synthesis of Novel Heterocyclic Systems
- Abonía et al. (2008) provided an efficient method for synthesizing novel 6H-[1,3]dioxolobenzo[4,5-h]pyrrolo[1,2-a][1]benzazepin-6-one derivatives, expanding the scope of heterocyclic compound synthesis Abonía et al. (2008).
Antimicrobial and Anticancer Evaluation
- Ibrahim et al. (2022) explored the synthesis of various heterocyclic systems linked to a furo[3,2-g]chromene moiety and evaluated their antimicrobial and anticancer activities Ibrahim et al. (2022).
Synthesis and Biological Activities
- Hunasnalkar et al. (2010) synthesized benzothiazole derivatives and assessed their anti-inflammatory and anti-bacterial activities, demonstrating the wide range of therapeutic properties of these compounds Hunasnalkar et al. (2010).
Mechanism of Action
Target of Action
The primary targets of 6-Chloro[1,3]dioxolo[4,5-f][1,3]benzothiazole are enzymes of the histone deacetylase family (HDACs) and acetylpolyamine amidohydrolases (APAHs) from Pseudomonas aeruginosa . These enzymes are physiologically highly relevant targets in different indication areas .
Mode of Action
The compound interacts with its targets by binding to the highly conserved deacetylase binding domain with Zn 2+ ion at the bottom of the binding pocket . This interaction results in the inhibition of these enzymes .
Biochemical Pathways
The affected biochemical pathways involve the polyamine metabolism . Polyamines were reported to interfere with biofilm formation , which is a major success strategy of the notorious hospital pathogen P. aeruginosa .
Pharmacokinetics
The compound’s molecular weight is 21364, which could influence its absorption and distribution.
Result of Action
The molecular and cellular effects of the compound’s action result in the inhibition of HDACs and APAHs . This leads to the disruption of the polyamine metabolism and interference with biofilm formation .
Biochemical Analysis
Biochemical Properties
The extraordinary fluorescence features of 6-Chloro[1,3]dioxolo[4,5-f][1,3]benzothiazole have been exploited to develop a robust binding assay . This compound interacts with enzymes of the histone deacetylase family, specifically acetylpolyamine amidohydrolases (APAHs) from Pseudomonas aeruginosa .
Cellular Effects
Polyamines have been reported to interfere with biofilm formation , a major survival strategy of many bacteria.
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with APAHs. The compound serves as a ligand probe, binding to the highly conserved deacetylase domain of these enzymes .
Temporal Effects in Laboratory Settings
Its fluorescence features have been utilized in high-throughput screening assays .
Metabolic Pathways
This compound is involved in the metabolic pathways of APAHs, which are part of the polyamine metabolism .
Properties
IUPAC Name |
6-chloro-[1,3]dioxolo[4,5-f][1,3]benzothiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClNO2S/c9-8-10-4-1-5-6(12-3-11-5)2-7(4)13-8/h1-2H,3H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZRZVJFFQLMHCP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C3C(=C2)N=C(S3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
155559-77-6 | |
Record name | 11-chloro-4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0,3,7]dodeca-1,3(7),8,11-tetraene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.